Cas no 1820580-86-6 (3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)-)

(2S,3S)-2-(4-Chlorophenyl)-3-pyrrolidinol is a chiral pyrrolidine derivative characterized by its stereospecific configuration at the 2- and 3-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, where enantioselectivity is critical. The presence of the 4-chlorophenyl group enhances its utility in constructing bioactive molecules, while the hydroxyl functionality provides a reactive site for further derivatization. Its high stereochemical purity makes it suitable for asymmetric synthesis and catalysis. The compound is typically handled under controlled conditions due to its sensitivity. Applications include use in ligand design and as a building block for complex heterocycles, offering precise structural control in target-oriented synthesis.
3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- structure
1820580-86-6 structure
Product Name:3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)-
CAS No:1820580-86-6
MF:C10H12ClNO
MW:197.661381721497
MDL:MFCD28968403
CID:5152672
PubChem ID:96621220
Update Time:2025-10-31

3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)-
    • MDL: MFCD28968403
    • Inchi: 1S/C10H12ClNO/c11-8-3-1-7(2-4-8)10-9(13)5-6-12-10/h1-4,9-10,12-13H,5-6H2/t9-,10-/m0/s1
    • InChI Key: RLUYLBWEPOPAQN-UWVGGRQHSA-N
    • SMILES: N1CC[C@H](O)[C@@H]1C1=CC=C(Cl)C=C1

3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- Pricemore >>

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Additional information on 3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)-

Research Brief on 3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- (CAS: 1820580-86-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- (CAS: 1820580-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a chiral building block and its role in the synthesis of biologically active molecules. This research brief synthesizes the latest findings on its structural properties, synthetic pathways, and therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the stereospecificity of (2S,3S)-3-Pyrrolidinol derivatives, which are critical for the development of enantiomerically pure pharmaceuticals. The 4-chlorophenyl moiety enhances the compound's binding affinity to specific biological targets, making it a valuable scaffold in drug design. Advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, have been employed to achieve high yields and optical purity, as reported in recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry.

Pharmacological evaluations of derivatives of 1820580-86-6 reveal promising activity in modulating central nervous system (CNS) receptors, particularly as potential antipsychotic and antidepressant agents. In vitro and in vivo studies demonstrate its efficacy in targeting serotonin and dopamine receptors, with improved selectivity profiles compared to existing therapeutics. These findings underscore its potential for treating neuropsychiatric disorders, as detailed in a 2023 study published in ACS Chemical Neuroscience.

Furthermore, computational modeling and X-ray crystallography have elucidated the molecular interactions of (2S,3S)-3-Pyrrolidinol derivatives with protein targets, providing insights for structure-activity relationship (SAR) optimization. Collaborative efforts between academic and industrial researchers are advancing the compound's application in next-generation drug candidates, with several patents filed in 2023-2024 covering novel synthetic routes and therapeutic uses.

In conclusion, 3-Pyrrolidinol, 2-(4-chlorophenyl)-, (2S,3S)- (CAS: 1820580-86-6) represents a versatile and pharmacologically relevant scaffold with broad implications for drug discovery. Ongoing research aims to address challenges in scalability and toxicity profiling, paving the way for clinical translation. This brief underscores the need for interdisciplinary collaboration to fully exploit its potential in addressing unmet medical needs.

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